Cas no 1910126-44-1 (methyl (3R)-3-amino-3-(5-methyloxolan-2-yl)propanoate)

• Product Name: methyl (3R)-3-amino-3-(5-methyloxolan-2-yl)propanoate
• CAS No: 1910126-44-1
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6245915
• PubChem ID: 104941126
• Update Time: 2025-10-31

methyl (3R)-3-amino-3-(5-methyloxolan-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-amino-3-(5-methyloxolan-2-yl)propanoate
• 1910126-44-1
• EN300-1285232

• Inchi： 1S/C9H17NO3/c1-6-3-4-8(13-6)7(10)5-9(11)12-2/h6-8H,3-5,10H2,1-2H3/t6?,7-,8?/m1/s1
• InChI Key： YOECDOOJVPYZHD-ZUEIMRROSA-N
• SMILES： O1C(C)CCC1[C@@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl (3R)-3-amino-3-(5-methyloxolan-2-yl)propanoate

Comprehensive Overview of Methyl (3R)-3-amino-3-(5-methyloxolan-2-yl)propanoate (CAS No. 1910126-44-1)

Methyl (3R)-3-amino-3-(5-methyloxolan-2-yl)propanoate (CAS No. 1910126-44-1) is a chiral ester compound with significant applications in pharmaceutical synthesis and organic chemistry. Its unique molecular structure, featuring a 5-methyloxolan-2-yl group and an amino functionality, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in targeting neurological and metabolic disorders.

The compound's stereochemistry (3R configuration) plays a critical role in its biological activity, as enantiopure compounds often exhibit higher efficacy and fewer side effects. This aligns with the growing demand for chiral building blocks in asymmetric synthesis, a trending topic in modern medicinal chemistry. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are prevalent in FDA-approved drugs. For instance, the oxolane ring (tetrahydrofuran derivative) is a common motif in antiviral and anticancer agents.

From a synthetic perspective, methyl (3R)-3-amino-3-(5-methyloxolan-2-yl)propanoate can be prepared via asymmetric hydrogenation or enzymatic resolution, methods that resonate with the pharmaceutical industry's shift toward green chemistry. Environmental concerns and regulatory pressures have driven searches for sustainable synthesis routes, making this compound a subject of innovation. Analytical techniques like HPLC and NMR are essential for quality control, ensuring the compound's purity meets the stringent standards required for preclinical studies.

In the context of drug development, this compound's ester group offers versatility for further derivatization, such as hydrolysis to carboxylic acids or transesterification. Such flexibility is crucial for optimizing drug candidates' pharmacokinetic properties—a frequent search query among medicinal chemists. Additionally, its amino group enables conjugation with other pharmacophores, a strategy widely used in pro-drug design to enhance bioavailability.

Beyond pharmaceuticals, CAS No. 1910126-44-1 has garnered attention in flavor and fragrance research due to its structural similarity to naturally occurring lactones. This dual applicability underscores its commercial value. As the demand for custom synthesis and high-value intermediates rises, suppliers and contract research organizations (CROs) are expanding their catalogs to include such niche compounds.

In summary, methyl (3R)-3-amino-3-(5-methyloxolan-2-yl)propanoate represents a convergence of synthetic utility and biological relevance. Its role in chiral synthesis, coupled with emerging applications in life sciences, positions it as a compound of enduring interest. Future research may explore its potential in catalysis or material science, further broadening its industrial impact.